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Compound of Interest

Compound Name: MRT-81

Cat. No.: B7950821 Get Quote

The proper disposal of specialized research compounds is a critical component of laboratory

safety and environmental responsibility. For researchers, scientists, and drug development

professionals, understanding the specific procedures for compounds like MRT-81 is essential

for maintaining a safe and compliant laboratory environment. This guide provides detailed

disposal procedures for two distinct compounds that may be identified as MRT-81, offering

clear, actionable steps to manage these materials safely.

Given that "MRT-81" can refer to at least two different chemical entities in a research and

development context, it is imperative to first correctly identify the compound in question. This

guide addresses both a smoothened (Smo) receptor antagonist and an investigational

molecular glue degrader, MRT-8102.

Part 1: Disposal of MRT-81, the Smoothened
Receptor Antagonist
MRT-81 (CAS Number: 1263132-08-6) is a potent antagonist of the smoothened (Smo)

receptor, utilized in cancer research for its hedgehog inhibiting activity. As a biologically active

small molecule, its disposal requires careful handling to prevent unintended environmental

release or exposure.
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Property Value Source/Note

CAS Number 1263132-08-6

Molecular Formula C31H29N3O5S

Appearance Solid
Assumed based on typical

small molecule compounds

Solubility Soluble in DMSO

Disposal Consideration

As a potent, biologically active

compound, it should be treated

as hazardous chemical waste.

General best practice for

research compounds.

Experimental Protocol: Disposal of MRT-81
(Smoothened Receptor Antagonist)
The following protocol outlines the step-by-step procedure for the safe disposal of MRT-81.

This protocol is a general guideline and should be adapted to comply with the specific

regulations of your institution and local authorities.

Personal Protective Equipment (PPE): Before handling MRT-81, ensure appropriate PPE is

worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Decontamination of Labware:

All glassware, spatulas, and other equipment that have come into direct contact with MRT-
81 should be decontaminated.

Rinse contaminated items with a suitable organic solvent (e.g., ethanol or acetone) to

dissolve any residual compound.

Collect the solvent rinse as hazardous waste.

Following the solvent rinse, wash the labware with soap and water.

Disposal of Unused Compound:
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Unused or expired MRT-81 should be disposed of as hazardous chemical waste.

Do not mix with other waste streams unless compatibility is confirmed.

The compound should be in a clearly labeled, sealed, and appropriate waste container.

The label should include the chemical name ("MRT-81"), CAS number (1263132-08-6),

and any relevant hazard symbols.

Disposal of Contaminated Materials:

Solid waste, such as contaminated gloves, weigh boats, and paper towels, should be

collected in a designated hazardous waste bag or container.

Ensure the container is properly labeled as "Hazardous Waste" and includes the name of

the chemical.

Waste Pickup:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Logical Workflow for Disposal of MRT-81 (Smoothened
Antagonist)
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Store Waste in Designated Area

Collect Decontamination Rinse as Hazardous Waste

Arrange for EHS Pickup
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Disposal workflow for MRT-81 (Smoothened Antagonist).

Part 2: Disposal of MRT-8102, the NEK7-Directed
Molecular Glue Degrader
MRT-8102 is a potent and selective molecular glue degrader that targets NIMA related kinase 7

(NEK7). As an investigational drug in clinical development for inflammatory diseases, specific

disposal guidelines from a formal Safety Data Sheet (SDS) may not be widely available.[1][2][3]

Therefore, disposal procedures should be based on general best practices for investigational

compounds and molecular glue degraders, in strict adherence to institutional and regulatory

requirements.
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Quantitative Data Summary
Property Value Source/Note

Compound Type
Molecular Glue Degrader

(MGD)
[2]

Target NEK7 [1]

Development Phase Phase 1 Clinical Trial

Formulation Orally bioavailable

Disposal Consideration

Treat as potent, biologically

active investigational new

drug. Handle as hazardous

chemical waste.

General best practice for

investigational compounds.

Experimental Protocol: Disposal of MRT-8102 (Molecular
Glue Degrader)
The following protocol provides a step-by-step guide for the safe disposal of MRT-8102. This is

a general framework and must be supplemented by your institution's specific protocols for

investigational drug disposal.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

appropriate chemical-resistant gloves when handling MRT-8102.

Decontamination of Surfaces and Equipment:

Wipe down all surfaces and equipment that may have come into contact with MRT-8102

with a suitable deactivating agent if one is known, or a solvent like 70% ethanol followed

by a cleaning agent.

Collect all cleaning materials as hazardous waste.

Disposal of Pure Compound and Formulations:

All unused or expired MRT-8102, in either solid form or solution, must be disposed of as

hazardous pharmaceutical waste.
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Place the material in a dedicated, sealed, and clearly labeled waste container. The label

should state "Investigational Drug Waste," the compound name "MRT-8102," and any

known hazard information.

Disposal of Contaminated Consumables:

All disposable items, such as pipette tips, tubes, gloves, and bench paper contaminated

with MRT-8102, should be collected in a designated hazardous waste container.

This container should be clearly marked to indicate that it contains investigational drug

waste.

Waste Management and Collection:

Store all MRT-8102 waste in a secure, designated area away from general lab traffic.

Follow your institution's procedures for the collection and disposal of investigational drug

waste, which is typically handled by the Environmental Health and Safety (EHS)

department or a specialized waste contractor.

Signaling Pathway Context: MRT-8102 Mechanism of
Action
To understand the biological context of MRT-8102, the following diagram illustrates its

mechanism of action as a molecular glue degrader targeting NEK7.
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Mechanism of action for MRT-8102 as a molecular glue degrader.

By adhering to these detailed procedures, research professionals can ensure the safe and

compliant disposal of MRT-81 and MRT-8102, thereby protecting themselves, their colleagues,

and the environment. Always consult your institution's specific safety and disposal guidelines

as the primary source of information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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